Cas no 1824062-90-9 (2-(Cyclooctylmethyl)piperidine hydrochloride)

• Product Name: 2-(Cyclooctylmethyl)piperidine hydrochloride
• CAS No: 1824062-90-9
• MF: C₁₄H₂₈ClN
• MW: 245.831823348999
• CID: 5690378
• PubChem ID: 86262803
• Update Time: 2025-06-08

2-(Cyclooctylmethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclooctylmethyl)piperidine;hydrochloride
• EN300-241002
• 2-(cyclooctylmethyl)piperidinehydrochloride
• 2-(cyclooctylmethyl)piperidine hydrochloride
• F2167-1837
• 1824062-90-9
• AKOS026747481
• 2-(Cyclooctylmethyl)piperidine hydrochloride

• Inchi： 1S/C14H27N.ClH/c1-2-4-8-13(9-5-3-1)12-14-10-6-7-11-15-14;/h13-15H,1-12H2;1H
• InChI Key： NLXHWEGQEVHKEP-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1CC1CCCCCCC1

Computed Properties

• Exact Mass: 245.191
• Monoisotopic Mass: 245.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Additional information on 2-(Cyclooctylmethyl)piperidine hydrochloride

2-(Cyclooctylmethyl)piperidine Hydrochloride (CAS No. 1824062-90-9): A Comprehensive Overview

2-(Cyclooctylmethyl)piperidine hydrochloride (CAS No. 1824062-90-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Cyclooctylmethyl)piperidine hydrochloride consists of a piperidine ring substituted with a cyclooctylmethyl group, forming a complex and highly functionalized molecule. The presence of the cyclooctylmethyl group imparts unique physicochemical properties to the compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-(Cyclooctylmethyl)piperidine hydrochloride in modulating various biological processes. One notable area of research involves its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in signal transduction pathways and are involved in a wide range of physiological functions, including neurotransmission, hormone signaling, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(Cyclooctylmethyl)piperidine hydrochloride exhibits potent agonist activity at specific GPCRs. The compound was found to effectively bind to and activate these receptors, leading to downstream signaling events that could be harnessed for therapeutic benefit. This finding opens up new avenues for the development of drugs targeting GPCRs, particularly in the treatment of neurological disorders and chronic pain conditions.

Beyond its potential as a GPCR modulator, 2-(Cyclooctylmethyl)piperidine hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 2-(Cyclooctylmethyl)piperidine hydrochloride may have therapeutic applications in managing inflammatory diseases.

The pharmacokinetic profile of 2-(Cyclooctylmethyl)piperidine hydrochloride has also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and has a moderate half-life, which makes it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In terms of chemical synthesis, 2-(Cyclooctylmethyl)piperidine hydrochloride can be prepared through a series of well-defined synthetic steps. The synthesis typically involves the reaction of cyclooctanecarbaldehyde with piperidine followed by hydrogenation and subsequent conversion to the hydrochloride salt. The high yield and purity of the final product make it an attractive option for large-scale production.

The future prospects for 2-(Cyclooctylmethyl)piperidine hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. Early results from these trials have been encouraging, with several studies reporting significant improvements in patient outcomes. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its therapeutic potential.

In conclusion, 2-(Cyclooctylmethyl)piperidine hydrochloride (CAS No. 1824062-90-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play an increasingly important role in advancing medical treatments for various conditions.